Cas no 1039964-33-4 (1-(4-ethoxyphenyl)ethane-1-thiol)

• Product Name: 1-(4-ethoxyphenyl)ethane-1-thiol
• CAS No: 1039964-33-4
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 5805349
• PubChem ID: 43124130
• Update Time: 2025-10-20

1-(4-ethoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, 4-ethoxy-α-methyl-
• 1-(4-ethoxyphenyl)ethane-1-thiol
• 1039964-33-4
• EN300-1288805

• Inchi： 1S/C10H14OS/c1-3-11-10-6-4-9(5-7-10)8(2)12/h4-8,12H,3H2,1-2H3
• InChI Key： PPYQOOYZGLSIOE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OCC)=CC=1)(S)C

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 273.0±23.0 °C(Predicted)
• pka: 10.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4-ethoxyphenyl)ethane-1-thiol

1-(4-Ethoxyphenyl)ethane-1-thiol: A Comprehensive Overview

1-(4-Ethoxyphenyl)ethane-1-thiol, also known by its CAS number CAS No. 1039964-33-4, is a compound of significant interest in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in advanced materials and cutting-edge research areas.

The molecular structure of 1-(4-Ethoxyphenyl)ethane-1-thiol consists of a thiol group (-SH) attached to an ethane backbone, which is further connected to a phenyl ring substituted with an ethoxy group (-OCH2CH3). This arrangement imparts the compound with distinct chemical properties, making it a valuable molecule for both academic and industrial purposes.

Recent studies have highlighted the importance of thiols like 1-(4-Ethoxyphenyl)ethane-1-thiol in the synthesis of low-dimensional materials, such as graphene and transition metal dichalcogenides (TMDs). The thiol group plays a crucial role in surface functionalization, enabling the creation of hybrid materials with tailored electronic and mechanical properties. These materials hold promise for applications in electronics, sensors, and energy storage devices.

In addition to its role in materials science, 1-(4-Ethoxyphenyl)ethane-1-thiol has been explored for its potential in biotechnology and medicine. Researchers have investigated its ability to interact with biological systems, particularly in the context of drug delivery and bioimaging. The ethoxy substituent on the phenyl ring enhances the compound's solubility in organic solvents, making it more amenable for use in biological environments.

The synthesis of CAS No. 1039964-33-4 involves a multi-step process that typically begins with the preparation of the corresponding thiol precursor. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements are critical for scaling up production to meet growing demand across various industries.

The physical properties of 1-(4-Ethoxyphenyl)ethane-1-thiol, including its melting point, boiling point, and solubility, have been extensively characterized using modern analytical techniques such as differential scanning calorimetry (DSC), thermogravimetric analysis (TGA), and high-performance liquid chromatography (HPLC). These studies provide essential data for optimizing its use in different applications.

In terms of chemical reactivity, the thiol group in CAS No. 1039964-33-4 is highly reactive, making it prone to oxidation and nucleophilic substitution reactions. Researchers have exploited these reactivity patterns to develop novel chemical transformations and catalytic cycles. For instance, the compound has been used as a building block in organocatalysis, where it facilitates the formation of complex organic molecules with high efficiency.

The environmental impact of 1-(4-Ethoxyphenyl)ethane-1-thiol has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and toxicity profiles to ensure safe handling and disposal practices. These efforts are part of broader initiatives to promote sustainable chemistry and minimize environmental risks associated with chemical manufacturing.

In conclusion, CAS No. 1039964-33-4, or 1-(4-Ethoxyphenyl)ethane-1-thiol, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of next-generation materials and technologies.